5-[(3-isoxazolylamino)sulfonyl]-2-methoxy-N-methylbenzamide

• IUPAC Name: 2-methoxy-N-methyl-5-(1,2-oxazol-3-ylsulfamoyl)benzamide
• InChI: InChI=1S/C12H13N3O5S/c1-13-12(16)9-7-8(3-4-10(9)19-2)21(17,18)15-11-5-6-20-14-11/h3-7H,1-2H3,(H,13,16)(H,14,15)
• InChI Key: WMQSQCGOSVAWIO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=NOC=C2)OC
• Molecular Formula: C12H13N3O5S
• Molecular Weight: 311.32 g/mol

Description

The compound “5-[(3-isoxazolylamino)sulfonyl]-2-methoxy-N-methylbenzamide” is a complex organic molecule. It contains several functional groups including an isoxazole ring, a sulfonamide group, and a benzamide group.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, we can infer possible methods based on its structure. Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The sulfonamide group could be introduced through a reaction with a sulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The isoxazole ring, sulfonamide group, and benzamide group would each contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the isoxazole ring might undergo reactions at the nitrogen or oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many sulfonamide drugs inhibit bacterial growth by interfering with the synthesis of folic acid, a necessary component for bacterial replication.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, many sulfonamides are associated with allergic reactions.

Future Directions

Future research could explore the potential uses of this compound, such as its potential as a pharmaceutical drug. Additionally, new synthetic methods could be developed to improve the efficiency and selectivity of its synthesis.